![molecular formula C8H6BrFO2 B1457541 2-(3-Bromo-5-fluorophenoxy)acetaldehyde CAS No. 1515335-27-9](/img/structure/B1457541.png)
2-(3-Bromo-5-fluorophenoxy)acetaldehyde
Overview
Description
2-(3-Bromo-5-fluorophenoxy)acetaldehyde is a useful research compound. Its molecular formula is C8H6BrFO2 and its molecular weight is 233.03 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization :
- The compound 4-Bromo-2-fluorobenzaldehyde, similar in structure to 2-(3-Bromo-5-fluorophenoxy)acetaldehyde, was used in the synthesis of fluorinated 1,5 – Benzothiazepines and Pyrazolines. These compounds were characterized based on their spectral data (Jagadhani, Kundlikar, & Karale, 2015).
Chemical Reactions Involving Acetaldehyde Derivatives :
- Acetaldehyde, which is a part of the compound , has been studied in various reactions. For instance, its direct asymmetric self-aldolization was catalyzed by L-proline, forming valuable building blocks for further chemical synthesis (Córdova, Notz, & Barbas, 2002).
- In another study, acetaldehyde's role in forming aggregation-induced emission luminogens was investigated, highlighting its importance in fluorescence sensing applications (Yang et al., 2019).
Catalytic and Reaction Mechanisms :
- Reactions of acetaldehyde on various catalysts, such as CeO2 and CeO2-Supported Catalysts, have been explored. These studies provide insights into the oxidation, reduction, and carbon-carbon bond formation reactions involving acetaldehyde (Idriss et al., 1995).
- The adsorption of acetaldehyde on TiO2 surfaces and its role in the aldol condensation reaction has been studied, providing evidence of the formation of certain intermediates (Singh et al., 2008).
Biological and Environmental Aspects :
- Acetaldehyde's interaction with DNA and its potential implications as a mutagen and carcinogen have been studied, identifying various DNA adducts formed by acetaldehyde (Wang et al., 2000).
- The complete oxidation of acetaldehyde and toluene over a Pd/WO(3) photocatalyst under light irradiation highlights its environmental applications, particularly in air purification and pollution control (Arai et al., 2008).
Properties
IUPAC Name |
2-(3-bromo-5-fluorophenoxy)acetaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrFO2/c9-6-3-7(10)5-8(4-6)12-2-1-11/h1,3-5H,2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCALHEPLKQAKCD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)Br)OCC=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrFO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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